A novel smectic liquid crystalline phase exhibited by W-shaped molecules
Journal of Materials Chemistry Pub Date: 2003-09-29 DOI: 10.1039/B304964G
Abstract
A novel smectic phase has been discovered in the W-shaped molecular system of N,N′-bis[2-hydroxy-5-(4′-n-tetradecylphenylazo)benzylidene]-4-nitro-1,3-phenylenediamine. On slowly cooling this material from the isotropic phase, fine filaments of a chiral nature appear. When they cover the whole surface, schlieren-like textures with two-brush defects are observed. In the texture, fine stripes formed by the filaments exist, which represent an orientational map. Each filament in a specific region has its own chiral character and forms chiral domains, as identified by uncrossed polarizers. According to
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